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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2-ethylhexyl) azelate (DEHA), also known as dioctyl azelate (DOZ), is a synthetic
dicarboxylic acid ester. Its primary applications are as a plasticizer for vinyls to improve low-
temperature resistance and as a base for synthetic lubricants.[1] Due to its production and use,
DEHA can be released into the environment through various waste streams. Understanding its
concentration in environmental matrices such as soil and water is crucial for assessing its
environmental fate, persistence, and potential ecological impact.

This document provides detailed protocols for the extraction and quantitative analysis of DEHA
in soil and water samples using modern chromatographic techniques. The methodologies are
based on established principles for the analysis of semivolatile organic compounds (SVOCs)
and are adaptable for trace-level detection.

Physico-Chemical Properties and Environmental
Fate

The environmental behavior of DEHA is governed by its chemical and physical properties. It
has very low water solubility and a high soil organic carbon-water partitioning coefficient (Koc),
indicating that it will strongly adsorb to soil and sediment, making it relatively immobile in these
matrices.[1][2]
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Table 1: Physico-Chemical Properties of Bis(2-ethylhexyl) azelate

Property Value Reference

bis(2-ethylhexyl)
IUPAC Name . [2]
nonanedioate

CAS Number 103-24-2 [2]
Molecular Formula C25H4804 [2]
Molecular Weight 412.6 g/mol [2]
Water Solubility < 0.0004 mg/L at 20°C [1]
Vapor Pressure 5.04 x 10~¢ hPa at 25°C [1]

Log Kom (Octanol-Water

11.9 (experimentally obtained 1
Partition Coeff.) (exp y ) [

| Log Ko. (Soil Adsorption Coeff.) | 5.48 (calculated) |[[1] |

In the environment, DEHA is expected to partition into soil and sediment.[1] While volatilization
from water surfaces can occur, this process is significantly slowed by its adsorption to
suspended solids.[2] Biodegradation is a potential degradation pathway under aerobic
conditions.[1]

Diagrams and Workflows
Environmental Fate Pathway

The following diagram illustrates the potential pathways of DEHA in the environment upon its
release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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